N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-1-(1-methyl-6-oxopyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C15H18N6O4/c1-20-12(22)5-4-11(19-20)21-6-2-3-9(8-21)13(23)17-10-7-16-15(25)18-14(10)24/h4-5,7,9H,2-3,6,8H2,1H3,(H,17,23)(H2,16,18,24,25)
• InChI Key: MLLXDNVGWGTIFK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCCC(C2)C(=O)NC3=CNC(=O)NC3=O
• Molecular Formula: C15H18N6O4
• Molecular Weight: 346.34 g/mol

Description

N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C15H18N6O4 and its molecular weight is 346.347. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound involves the condensation of two key starting materials, namely N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)carboxamide and 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxylic acid. The reaction involves the use of coupling agents and catalysts to facilitate the formation of the final product.

Starting Materials
N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)carboxamide, 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxylic acid, Coupling agents, Catalysts

Reaction
Step 1: Activation of N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)carboxamide with a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP) to form an activated ester intermediate., Step 2: Addition of 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxylic acid to the activated ester intermediate to form the desired product., Step 3: Purification of the product through column chromatography or recrystallization.